Cas no 1016-57-5 (5-Methyl-1-phenyl-1H-1,2,4-triazole-3-carboxylic acid)

• Product Name: 5-Methyl-1-phenyl-1H-1,2,4-triazole-3-carboxylic acid
• CAS No: 1016-57-5
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• CID: 1068764
• PubChem ID: 22064626
• Update Time: 2025-09-26

5-Methyl-1-phenyl-1H-1,2,4-triazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-1-phenyl-1H-1,2,4-triazole-3-carboxylic acid
• 5-?methyl-?1-?phenyl-1H-?1,?2,?4-?Triazole-?3-?carboxylic acid
• 5-Methyl-1-phenyl-1H-[1,2,4]triazole-3-carboxylic acid
• 1-Phenyl-5-methyl-1,2,4-triazol-carbonsaeure-(3)
• 5-Methyl-1-phenyl-1,2,4-triazol-3-carbonsaeure
• 5-Methyl-1-phenyl-1H-[1,2,4]triazol-3-carbonsaeure
• AG-A-86283
• BBL005224
• CTK7J1046
• STL131903
• SureCN6029647
• EN300-73746
• 1016-57-5
• MFCD11053232
• 1H-1,2,4-Triazole-3-carboxylic acid, 5-methyl-1-phenyl-
• DA-38884
• CS-0217340
• AKOS000301947
• BAA01657
• Z445139596
• DTXSID40622220
• 5-methyl-1-phenyl-1,2,4-triazole-3-carboxylic acid
• SCHEMBL6029647
• BS-3283
• 5-methyl-1-phenyl-1H-1,2,4-triazole-3-carboxylicacid

• MDL： MFCD11053232
• Inchi： 1S/C10H9N3O2/c1-7-11-9(10(14)15)12-13(7)8-5-3-2-4-6-8/h2-6H,1H3,(H,14,15)
• InChI Key： XPBATPBRNKFEPI-UHFFFAOYSA-N
• SMILES： OC(C1N=C(C)N(C2C=CC=CC=2)N=1)=O

Computed Properties

• Exact Mass: 203.069476538g/mol
• Monoisotopic Mass: 203.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 172-174 °C
• Boiling Point: 454.3±28.0 °C at 760 mmHg
• Flash Point: 228.6±24.0 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

5-Methyl-1-phenyl-1H-1,2,4-triazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles